4-(5,5-Dimethyl-1,3-dioxan-2-YL)-4'-pentylbutyrophenone
Overview
Description
The compound “4-(5,5-Dimethyl-1,3-dioxan-2-YL)-4’-pentylbutyrophenone” is an organic compound that contains a dioxane ring, which is a type of heterocyclic compound . The dioxane ring is substituted with two methyl groups, making it a 5,5-dimethyl-1,3-dioxan-2-yl group . This group is attached to a butyrophenone structure, which is a type of aromatic ketone .
Molecular Structure Analysis
The molecular structure of this compound would likely show the aromatic ring of the butyrophenone, the ketone functional group, and the 5,5-dimethyl-1,3-dioxan-2-yl group . The exact structure would depend on the specific arrangement of these groups in the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Typical properties to consider might include melting point, boiling point, solubility, and reactivity .Scientific Research Applications
Synthesis and Material Applications
- Plastic Solar Cells : Oligophenylenevinylenes (OPVs) synthesized using derivatives including 4-(5,5-dimethyl-1,3-dioxan-2-yl)-4'-pentylbutyrophenone have been tested as active materials in photovoltaic cells, achieving conversion efficiencies of 0.5-1% in blends with PCBM (Jørgensen & Krebs, 2005).
Synthesis and Structural Studies
- Synthesis of Chiral Ligands : Chiral non-racemic O/N/O donor ligands synthesized from similar compounds have applications in creating complexes, studied for their diastereoisomers and dynamic processes in solution (Heard, King, Sroisuwan, & Kaltsoyannis, 2003).
- Condensation Reactions : Research on acid-catalyzed condensation of glycerol with compounds like this compound has potential applications in producing novel platform chemicals (Deutsch, Martin, & Lieske, 2007).
Medicinal Chemistry and Drug Synthesis
- Anti-Inflammatory Drug Synthesis : N-[2-(5,5-dimethyl-1,3-dioxane-2-yl)ethyl]amino acids, synthesized using related compounds, have shown significant anti-inflammatory activities and potential as novel anti-inflammatory agents (Li et al., 2008).
- Progesterone Receptor Modulators : Research in progesterone receptor modulators has utilized similar compounds to create agents for female healthcare applications, such as contraception and treatment of breast cancers (Fensome et al., 2008).
Chemical Synthesis and Catalysis
- Synthesis of Polyketides : An efficient synthesis procedure using similar compounds has been developed for producing building blocks for polyketides, which have applications in synthesizing natural compounds with antitumor activity (Shklyaruck, 2015).
Crystallography and Structural Analysis
- Crystal Structures of Derivatives : Studies on the crystal structures of butyrate and 1,3-dioxane derivatives, including those similar to this compound, have implications in understanding molecular interactions and properties (Jebas et al., 2013).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-(5,5-dimethyl-1,3-dioxan-2-yl)-1-(4-pentylphenyl)butan-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H32O3/c1-4-5-6-8-17-11-13-18(14-12-17)19(22)9-7-10-20-23-15-21(2,3)16-24-20/h11-14,20H,4-10,15-16H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJWGZJGZKSUOCJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC1=CC=C(C=C1)C(=O)CCCC2OCC(CO2)(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H32O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30645983 | |
Record name | 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-1-(4-pentylphenyl)butan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30645983 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
332.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
898787-27-4 | |
Record name | 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-1-(4-pentylphenyl)-1-butanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=898787-27-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-1-(4-pentylphenyl)butan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30645983 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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